4-((2-Aminoethyl)(5-chlorobenzo[d]oxazol-2-yl)amino)butan-2-one dimethanesulfonate

• Molecular Formula: C15H24ClN3O8S2
• Molecular Weight: 474.0 g/mol
• InChI: InChI=1S/C13H16ClN3O2.2CH4O3S/c1-9(18)4-6-17(7-5-15)13-16-11-8-10(14)2-3-12(11)19-13;2*1-5(2,3)4/h2-3,8H,4-7,15H2,1H3;2*1H3,(H,2,3,4)
• InChIKey: OFKOSCAPTIAIEF-UHFFFAOYSA-N

4-((2-Aminoethyl)(5-chlorobenzo[d]oxazol-2-yl)amino)butan-2-one dimethanesulfonate: Key Intermediate for Suvorexant Synthesis

4-((2-Aminoethyl)(5-chlorobenzo[d]oxazol-2-yl)amino)butan-2-one dimethanesulfonate (CAS 1276666-12-6) is a synthetic compound primarily used as a pharmaceutical intermediate. It is a dimethanesulfonate salt form of a benzoxazole derivative . The compound is a crucial building block in the synthesis of suvorexant (MK-4305), a dual orexin receptor antagonist approved for the treatment of insomnia [1].

▸

Reported intermediate for enantioselective synthesis of suvorexant (dual orexin receptor antagonist research)

▸

Dimethanesulfonate salt required for key biocatalytic transamination step (mesylate leaving group)

▸

High purity (98.98% HPLC) supports reproducible process chemistry

• [1] Baxter, C. A., Cleator, E., Brands, K. M. J., et al. The First Large-Scale Synthesis of MK-4305: A Dual Orexin Receptor Antagonist for the Treatment of Sleep Disorder. Organic Process Research & Development 2011, 15, 367-375. View Source

Why 4-((2-Aminoethyl)(5-chlorobenzo[d]oxazol-2-yl)amino)butan-2-one dimethanesulfonate Cannot Be Substituted with Free Base or Other Salts

The dimethanesulfonate salt form is specifically required for the key biocatalytic transamination step in the enantioselective synthesis of suvorexant. Alternative forms, such as the free base or other sulfonate salts, have been shown to lead to significantly inferior outcomes in this critical reaction, including lower yield, reduced enantioselectivity, and increased side-product formation [1]. Therefore, substituting this specific compound with a close analog can compromise the efficiency and stereochemical integrity of the entire downstream manufacturing process [1].

Dimethanesulfonate salt

Free base / other salts

Enantioselectivity

Supports high ee in transamination step

May lead to significantly lower ee or undesired stereochemical outcome

Reaction yield

Reported productive yield in key step

Alternative leaving groups may diminish yield; chloride form was unreactive for desired product

Process reliability

Validated in multi-step synthesis route

Free base or other sulfonate salts may compromise overall stereochemical integrity and downstream chemistry

• [1] Mangion, I. K., Sherry, B. D., Yin, J., et al. Enantioselective Synthesis of a Dual Orexin Receptor Antagonist. Organic Letters 2012, 14 (13), 3458-3461. View Source

Quantitative Evidence: Comparative Performance of 4-((2-Aminoethyl)(5-chlorobenzo[d]oxazol-2-yl)amino)butan-2-one dimethanesulfonate in Suvorexant Synthesis

Superior Substrate for Enantioselective Biocatalytic Transamination

In a direct head-to-head comparison of leaving groups for a key enantioselective transamination step en route to suvorexant, the mesylate salt (which corresponds to the target compound's leaving group) provided a superior balance of reactivity, enantioselectivity, and yield compared to the tosylate and chloride analogs. The mesylate substrate achieved a 71% yield and >99% enantiomeric excess (ee). In contrast, the tosylate resulted in a diminished yield due to slower reaction kinetics and poorer sulfonate stability, while the chloride substrate was unreactive and led exclusively to an undesired side product [1].

Transamination substrate

Head-to-head

Mesylate: 71% yield, >99% ee
Tosylate: diminished yield
Chloride: only side product 15

Supports mesylate salt as productive leaving group for enantioselective step

Conditions: (R)-transaminase, aqueous pH control

Evidence Dimension	Reaction Yield and Enantioselectivity in Tandem Transamination/Annulation
Target Compound Data	71% yield, >99% enantiomeric excess (ee)
Comparator Or Baseline	Tosylate analog: diminished yield due to slower kinetics and poorer stability. Chloride analog: 0% yield of desired product, only side product 15 observed.
Quantified Difference	Mesylate achieved a 71% yield of desired product, while tosylate yield was unspecified but 'diminished', and chloride yield was 0%.
Conditions	Biocatalytic transamination using an (R)-selective transaminase in a mixed aqueous medium at a controlled pH [1].

Why This Matters

This demonstrates that the dimethanesulfonate form is essential for achieving a productive, high-yielding, and highly enantioselective step in the synthesis of the API suvorexant, making it the preferred choice over other potential intermediates.

• [1] Mangion, I. K., Sherry, B. D., Yin, J., et al. Enantioselective Synthesis of a Dual Orexin Receptor Antagonist. Organic Letters 2012, 14 (13), 3458-3461. View Source

High Purity Profile (98.98%) for Reliable Downstream Chemistry

Commercially available 4-((2-Aminoethyl)(5-chlorobenzo[d]oxazol-2-yl)amino)butan-2-one dimethanesulfonate is supplied with a high purity specification of 98.98% . This level of purity is critical for ensuring consistent and predictable performance in multi-step pharmaceutical syntheses, minimizing the risk of side reactions from unknown impurities .

Purity specification

Supplier data

98.98% (HPLC)

High purity supports consistent downstream chemistry

Vendor-reported QC specification; independent verification recommended

Evidence Dimension	Purity (HPLC or equivalent)
Target Compound Data	98.98%
Comparator Or Baseline	The free base form (CAS 1276666-11-5) is also offered at ≥98% purity, indicating that both forms can be sourced with high purity .
Quantified Difference	The target compound's purity specification is 98.98%, which meets typical high-purity requirements for pharmaceutical intermediates.
Conditions	Quality control data as reported by the vendor MedChemExpress .

Why This Matters

High purity is a fundamental requirement for any intermediate used in pharmaceutical manufacturing, as it directly impacts the yield, quality, and reproducibility of the final active pharmaceutical ingredient (API).

Salt Form Enhances Stability and Solubility Over Free Base

The dimethanesulfonate salt form is employed to enhance the compound's solubility and stability, which are critical for efficient pharmaceutical processing . The free base (C13H16ClN3O2, MW 281.74) is a different molecular entity and would possess different physicochemical properties, including likely lower aqueous solubility compared to the salt .

Salt form advantage

Class-level

Dimethanesulfonate may improve solubility and stability vs free base

Salt form may enhance processing compatibility; physicochemical properties may differ

Class-level inference; confirm for specific process conditions

Evidence Dimension	Salt Form vs. Free Base
Target Compound Data	Dimethanesulfonate salt, MW 473.95
Comparator Or Baseline	Free base (CAS 1276666-11-5), MW 281.74
Quantified Difference	Not quantified, but the salt form is known to enhance solubility and stability for pharmaceutical processing .
Conditions	This is a general class-level inference based on the properties of salt forms in pharmaceutical chemistry.

Why This Matters

The dimethanesulfonate salt is the form that has been optimized and validated in published synthetic routes, ensuring compatibility with established manufacturing processes.

Optimal Application Scenarios for Procuring 4-((2-Aminoethyl)(5-chlorobenzo[d]oxazol-2-yl)amino)butan-2-one dimethanesulfonate

Enantioselective Synthesis of Suvorexant and Related Diazepane Cores

This compound is the optimal substrate for the key biocatalytic transamination step in the four-step enantioselective synthesis of suvorexant. This process achieves a >99% enantiomeric excess and proceeds without the need for heavy metal catalysts or halogenated solvents [1]. Procuring this specific intermediate is essential for laboratories or manufacturers aiming to replicate this highly efficient and 'green' synthetic route [1].

Process Development and Scale-Up for Orexin Receptor Antagonists

The dimethanesulfonate salt is the validated intermediate used in the first large-scale synthesis of MK-4305 (suvorexant) [2]. Its reliable performance in the transamination step, as demonstrated by its 71% yield and excellent enantioselectivity, makes it a critical component for process chemists scaling up the production of suvorexant or developing related orexin receptor antagonist candidates [1].

Quality Control and Reference Standard for Suvorexant Impurity Profiling

This compound is identified as Suvorexant Impurity 34 [3]. It is supplied with detailed characterization data compliant with regulatory guidelines [3]. Therefore, it is an essential reference material for analytical chemists performing impurity profiling and quality control of suvorexant API, ensuring the final drug substance meets required purity standards.

Application

Selection Property

Validation Focus

Enantioselective synthesis of suvorexant diazepane core

Validated mesylate leaving group

Transaminase step yield and enantiomeric excess

Process development and scale-up of orexin receptor antagonist synthesis

Process-relevant salt form with reported large-scale performance

Reproducibility of yield and purity under scaled conditions

Impurity profiling reference standard for suvorexant API

Characterized Suvorexant Impurity 34 with analytical data

Analytical characterization and impurity identification

• [1] Mangion, I. K., Sherry, B. D., Yin, J., et al. Enantioselective Synthesis of a Dual Orexin Receptor Antagonist. Organic Letters 2012, 14 (13), 3458-3461. View Source
• [2] Baxter, C. A., Cleator, E., Brands, K. M. J., et al. The First Large-Scale Synthesis of MK-4305: A Dual Orexin Receptor Antagonist for the Treatment of Sleep Disorder. Organic Process Research & Development 2011, 15, 367-375. View Source
• [3] SynZeal. Suvorexant Impurity 34 (CAS 1276666-12-6). View Source